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For researchers, scientists, and drug development professionals navigating the complexities of

super-resolution microscopy, the choice of fluorescent probe is paramount. This guide provides

an objective comparison of Cy3B NHS Ester's performance in two of the most prominent

super-resolution techniques: Stochastic Optical Reconstruction Microscopy (STORM) and

Stimulated Emission Depletion (STED) microscopy. We present a detailed analysis of its

suitability, compare it with common alternatives, and provide supporting experimental data and

protocols to inform your experimental design.

Cy3B NHS Ester: An Overview
Cy3B NHS Ester is a bright and photostable orange-fluorescent dye that has gained traction in

the field of super-resolution microscopy.[1][2] It is an improved version of the Cy3 dye, offering

significantly increased fluorescence quantum yield and photostability.[1][2][3] The N-

hydroxysuccinimidyl (NHS) ester reactive group allows for straightforward covalent labeling of

primary amines on proteins and other biomolecules.[1]

Cy3B NHS Ester in STORM Microscopy
In STORM, the ability of a fluorophore to be reversibly photoswitched between a fluorescent

"on" state and a dark "off" state is critical for achieving high-resolution images. Cy3B has been

identified as a high-performing red dye for STORM, particularly valuable for multicolor imaging

schemes.[4]
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To provide a clear comparison, the following table summarizes the key photophysical and

photoswitching properties of Cy3B NHS Ester alongside common alternatives for STORM

microscopy.
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Cy3B 559 570 130,000

~1365

(MEA) to

~2057

(BME)[4]

BME or

MEA-

based

buffers[1]

High-

performing

red dye for

STORM,

good for

multicolor

imaging.[4]

Alexa Fluor

568
578 603 91,300

Data not

consistentl

y reported,

but
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a good dye

for

dSTORM.

MEA-

based

buffers[1]

A common

alternative

to Cy3B

with good

performanc

e.[5][6]

CF™568 562 583 100,000

Reported

to

outperform

Cy3B in

some

STORM

application

s.[7]

MEA-

based

buffers

A very

promising

alternative

with high
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and
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Alexa Fluor

647

650 668 270,000 ~3823

(MEA) to
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(BME)[4]
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based
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Considered

one of the

best dyes

for
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due to high
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photon

yield.[8]

Experimental Protocol: Antibody Labeling with Cy3B
NHS Ester for STORM
This protocol outlines the general steps for labeling an antibody with Cy3B NHS Ester.
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Preparation

Reaction Purification

1. Prepare Antibody Solution
(BSA-free, pH 8.0-8.5)

3. Mix Antibody and Dye Solutions

2. Prepare Cy3B NHS Ester Solution
(anhydrous DMSO or DMF)

4. Incubate
(1 hour, room temperature, dark) 5. Prepare Gel Filtration Column 6. Separate Labeled Antibody 7. Collect Labeled Antibody
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Sample Preparation

Imaging

1. Cell Culture and Fixation

2. Permeabilization

3. Blocking

4. Primary Antibody Incubation

5. Cy3B-labeled Secondary Antibody Incubation

6. Prepare STORM Imaging Buffer

7. Image Acquisition
(TIRF or HiLo illumination)

8. Image Reconstruction

1. Excitation Laser
(e.g., 561 nm)

2. STED Depletion Laser
(e.g., 592 nm, donut shape)

3. Signal Detection
(Confocal pinhole) 4. Image Formation
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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